2-(2,4-dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide

• Molecular Formula: C11H11Cl2NO2
• Molecular Weight: 260.11 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-prop-2-enylacetamide
• InChI: InChI=1S/C11H11Cl2NO2/c1-2-5-14-11(15)7-16-10-4-3-8(12)6-9(10)13/h2-4,6H,1,5,7H2,(H,14,15)
• InChI Key: FPPJMGNUIUSZEY-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)COC1=C(C=C(C=C1)Cl)Cl

Description

2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide is an acetamide derivative featuring a 2,4-dichlorophenoxy group linked to an allylamine (propenyl) substituent.

Biological Activity

2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and agriculture. This compound features a dichlorophenoxy group, which is known for its diverse applications, including herbicidal properties.

Chemical Structure and Properties

The chemical structure of 2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide contributes to its biological activity. Its molecular formula is $C_{11}H_{12}Cl_2N_2O_2$, with a molecular weight of approximately 277.13 g/mol. The presence of the dichlorophenoxy moiety enhances its interaction with biological targets.

Antimicrobial Properties

Research has indicated that 2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide exhibits antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains, making it a candidate for further development as an antimicrobial agent. The mechanism involves disrupting bacterial cell wall synthesis and function.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies suggest that it may induce apoptosis in cancer cells by activating caspase enzymes, particularly caspase-3, which plays a crucial role in programmed cell death pathways. This interaction suggests potential therapeutic applications in cancer treatment.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, 2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide has been studied for its anti-inflammatory effects. Molecular docking studies have indicated that it can selectively inhibit the COX-2 enzyme, which is involved in inflammatory responses. This inhibition could lead to reduced inflammation and pain relief.

In Vitro Studies

A series of in vitro assays were conducted to evaluate the biological activity of 2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide:

Study Type	Result	Reference
Antimicrobial	Inhibition of Gram-positive and Gram-negative bacteria
Anticancer	Induction of apoptosis in cancer cell lines
Anti-inflammatory	Selective inhibition of COX-2

Molecular Docking Studies

Molecular docking studies have provided insights into the binding interactions between 2-(2,4-Dichlorophenoxy)-N-(prop-2-en-1-yl)acetamide and target proteins:

• Caspase-3 Binding : The compound stabilizes an inactive conformation of caspase-3, inhibiting apoptosis.
• COX-2 Interaction : Binding affinity studies revealed strong interactions with key amino acids in the COX-2 active site, suggesting a potential pathway for anti-inflammatory action.

Comparison with Similar Compounds

Comparison with Structural Analogues

Variations in the Amide Substituent

The substituent on the acetamide nitrogen critically influences biological activity and physicochemical properties. Key analogues include:

Compound Name	Substituent on Nitrogen	Key Properties/Activities	Reference ID
Target compound	Prop-2-en-1-yl (allyl)	Hypothesized enhanced reactivity due to unsaturated bond; potential auxin-like activity	-
2-(2,4-Dichlorophenoxy)-N-(4-methylphenyl)acetamide	4-methylphenyl	logP: 4.486; Molecular weight: 310.18; Potential herbicide/auxin applications
NSC59371 (CAS 2000-39-7)	2,2,2-Trichloro-1-hydroxyethyl	COX-2 inhibition; Molecular weight: 367.44; Higher lipophilicity (Cl-rich substituent)
7a–h derivatives (e.g., 7d, 7h)	Arylthioureido groups	Superior COX-2 binding vs. 2,4-D; Enhanced anti-inflammatory potential
WH7 (auxin agonist)	4-H-1,2,4-triazol-3-yl	Potent auxin-like activity in Arabidopsis; Structural similarity to 2,4-D

Key Observations :

• Bioactivity : Thioureido derivatives (e.g., 7d, 7h) demonstrate stronger COX-2 inhibition than 2,4-D, attributed to additional hydrogen-bonding interactions . The allyl group’s electron-rich double bond may offer unique binding modes in enzyme pockets.

Structural Analogues with Auxin-like Activity

The 2,4-dichlorophenoxy group is a common feature in synthetic auxins. Comparisons include:

Compound Name	Structure	Activity	Reference ID
2,4-Dichlorophenoxyacetic acid (2,4-D)	Carboxylic acid derivative	Herbicide; Induces uncontrolled growth in plants via auxin receptor binding
Target compound	Acetamide with allylamine	Potential auxin-like activity (untested); Allyl group may alter receptor interaction kinetics	-
WH7	Acetamide with triazole	Strong auxin agonist; Inhibits root growth in Arabidopsis at nanomolar concentrations
DAS534	Pyridinecarboxylic acid	Selective herbicide; Binds auxin receptors with high specificity

SAR Insights :

• Replacement of the carboxylic acid in 2,4-D with acetamide (as in the target compound) may reduce phytotoxicity while retaining receptor affinity .
• Heterocyclic substituents (e.g., triazole in WH7) enhance auxin-like potency, suggesting that the allyl group’s planar structure could similarly optimize receptor docking .

Physicochemical Properties:

• Target Compound : Predicted molecular weight ~295–310 g/mol (similar to ); logP ~3.5–4.5 (allyl group less lipophilic than trichloroethyl ).
• Synthetic Routes: Likely synthesized via condensation of 2,4-dichlorophenoxyacetic acid with allylamine, analogous to methods for NSC59371 (chloral hydrate + amide condensation) .

Stability and Reactivity:

• The allyl group’s double bond may confer susceptibility to oxidation or Michael addition reactions, unlike stable arylthioureido or trichloroethyl substituents .